Fumonisin B4

• IUPAC Name: (2R)-2-[2-[(5R,6R,7S,9S,18S,19S)-19-amino-6-[(3R)-3,4-dicarboxybutanoyl]oxy-18-hydroxy-5,9-dimethylicosan-7-yl]oxy-2-oxoethyl]butanedioic acid
• InChI: InChI=1S/C34H59NO13/c1-5-6-14-22(3)32(48-31(42)20-25(34(45)46)18-29(39)40)27(47-30(41)19-24(33(43)44)17-28(37)38)16-21(2)13-11-9-7-8-10-12-15-26(36)23(4)35/h21-27,32,36H,5-20,35H2,1-4H3,(H,37,38)(H,39,40)(H,43,44)(H,45,46)/t21-,22+,23-,24+,25+,26-,27-,32+/m0/s1
• InChI Key: WYYKRDVIBOEORL-JLCKPESSSA-N
• Canonical SMILES: CCCCC(C)C(C(CC(C)CCCCCCCCC(C(C)N)O)OC(=O)CC(CC(=O)O)C(=O)O)OC(=O)CC(CC(=O)O)C(=O)O
• Isomeric SMILES: CCCC[C@@H](C)[C@H]([C@H](C[C@@H](C)CCCCCCCC[C@@H]([C@H](C)N)O)OC(=O)C[C@@H](CC(=O)O)C(=O)O)OC(=O)C[C@@H](CC(=O)O)C(=O)O
• Molecular Formula: C34H59NO13
• Molecular Weight: 689.8 g/mol
• CAS RN: 136379-60-7

Description

Fumonisin B4 is a mycotoxin of the fumonisin family. It is produced by several Fusarium and Aspergillus species. It is less abundant in nature than the other three “main” fumonisins. It has been found in F. verticillioides.

Synthesis Analysis

Fumonisin B4 is produced by several species of the fungal genus Tolypocladium. The production of fumonisins by Fusarium spp. and Aspergillus niger is highly medium- and temperature-dependent. Maximum production was achieved on media with high sugar content incubated at 25–30°C.

Molecular Structure Analysis

Fumonisin B4 has a molecular formula of C34H59NO13. Its exact mass is 689.40 and its molecular weight is 689.840. The molecular structures of fumonisins are shown in Fig. 1.

Chemical Reactions Analysis

The production of fumonisins B2 and B4 in Tolypocladium species has been studied. The effect of media and temperature on fumonisin production by three T. inflatum strains was studied. Maximum production was achieved on media with high sugar content incubated at 25–30°C.

Physical And Chemical Properties Analysis

Fumonisin B4 has a chemical formula of C34H59NO13. Its exact mass is 689.40 and its molecular weight is 689.840. Elemental Analysis: C, 59.20; H, 8.62; N, 2.03; O, 30.15.

Scientific Research Applications

1. Impact on Agricultural Practices

Research has shown that the use of genetically engineered maize, specifically insect-resistant (Bt) varieties, can reduce the concentration of Fumonisin B1 (a close relative of Fumonisin B4) in grain. A meta-analysis highlighted that Bt maize could lead to a 14-18% decrease in Fumonisin B1 concentrations compared to non-genetically engineered varieties. This research is significant for regions looking to mitigate fumonisin exposure in their maize grain supply, influencing both economic and policy considerations related to the adoption of such agricultural practices (Cappelle, Munkvold, & Wolt, 2019).

2. Effects on Bone Homeostasis

A study exploring the impact of Fumonisins, specifically B1 and B2, on rats revealed significant effects on bone homeostasis. While no notable changes were observed in body and bone mass, mechanical and geometric properties of bones were compromised. The study discovered that exposure to Fumonisins led to a decrease in bone mineral content and altered the structure of bone mineral phase, indicating a potential disruption in mineral homeostasis and bone metabolism (Rudyk et al., 2019).

3. Influence on Animal Physiology and Health

Fumonisins have been observed to affect various animal species adversely. In turkeys, dietary Fumonisin B1 resulted in toxicity, evidenced by changes in body weight, organ weights, serum enzyme activities, and histopathological changes in several organs. These findings indicate the sensitivity of turkeys to Fumonisin and the potential health risks associated with its consumption (Weibking et al., 1993). Similar toxic effects have been reported in broiler chicks, indicating the potential widespread impact of Fumonisins across different avian species (Ledoux et al., 1992).

4. Potential Impact on Human Health

Fumonisins, particularly the B series (B1, B2, and B3), have been associated with various diseases in livestock and humans, including cancer. These mycotoxins are primarily found in corn-based food products. Awareness and prevention methods are crucial in mitigating the health risks posed by fumonisin contamination in food and feed (Norhasima et al., 2009).

Mechanism of Action

Fumonisin B4 inhibits sphingosine acyltransferase. This intermediate highly electrophilic metabolite reacts chemically with DNA and, therefore, causes mutations.

Safety and Hazards

Fumonisin B4 is toxic if swallowed and is suspected of causing cancer. It is recommended to obtain special instructions before use, do not handle until all safety precautions have been read and understood, wash thoroughly after handling, do not eat, drink or smoke when using this product, wear protective gloves/protective clothing/eye protection/face protection.

Future Directions

The focus has been put on the detection and management of fumonisins to ensure safe and healthy food. The consumers’ knowledge and an attempt will ensure food safety and security and the farmers’ knowledge for healthy agricultural practices, processing, and management, important to reduce the mycotoxin outbreaks due to fumonisins.